Cas no 2172456-03-8 (5-(2-fluoro-3-methoxyphenyl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 5-(2-fluoro-3-methoxyphenyl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 2172456-03-8
• MF: C₁₅H₂₀FNO
• MW: 249.32380771637
• CID: 5807501
• PubChem ID: 165566385
• Update Time: 2025-05-20

5-(2-fluoro-3-methoxyphenyl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-3-methoxyphenyl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine
• EN300-1587001
• 2172456-03-8

• Inchi： 1S/C15H20FNO/c1-11(2)17-9-5-6-12(10-17)13-7-4-8-14(18-3)15(13)16/h4,6-8,11H,5,9-10H2,1-3H3
• InChI Key： CKMATXMPSQSELB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CCCN(C1)C(C)C)OC

Computed Properties

• Exact Mass: 249.15289242g/mol
• Monoisotopic Mass: 249.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.5Ų

Additional information on 5-(2-fluoro-3-methoxyphenyl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine

Comprehensive Guide to 5-(2-fluoro-3-methoxyphenyl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2172456-03-8)

5-(2-fluoro-3-methoxyphenyl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2172456-03-8) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its unique fluorinated methoxyphenyl and tetrahydropyridine structure, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its molecular interactions and potential as a building block for bioactive molecules.

The chemical structure of 5-(2-fluoro-3-methoxyphenyl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine features a fluorine atom and a methoxy group attached to a phenyl ring, which is further linked to a tetrahydropyridine core. This combination of functional groups enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of fluorine is particularly noteworthy, as fluorinated compounds are known for their stability and bioactivity, making them prevalent in modern pharmaceuticals.

One of the key reasons behind the growing interest in CAS No. 2172456-03-8 is its potential role in central nervous system (CNS) drug development. The tetrahydropyridine moiety is a common scaffold in many CNS-active compounds, and the addition of a fluoro-methoxyphenyl group could influence binding affinity and pharmacokinetics. Researchers are exploring its utility in designing novel therapeutics for neurological disorders, a hot topic in the pharmaceutical industry.

In addition to its pharmaceutical applications, 5-(2-fluoro-3-methoxyphenyl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine is also being investigated for its use in material science. Its unique electronic properties, attributed to the fluorine and methoxy substituents, make it a candidate for developing advanced organic electronic materials. This aligns with the increasing demand for sustainable and high-performance materials in industries such as electronics and renewable energy.

The synthesis of CAS No. 2172456-03-8 involves multi-step organic reactions, often starting from commercially available precursors. Key steps may include fluorination, methoxylation, and cyclization to form the tetrahydropyridine ring. Researchers are continuously optimizing these synthetic routes to improve yield and purity, addressing common challenges such as regioselectivity and byproduct formation.

From an SEO perspective, this compound is often searched in relation to fluorinated heterocycles, pharmaceutical intermediates, and neurological drug candidates. Queries such as "What is the role of fluorinated compounds in drug design?" or "How to synthesize tetrahydropyridine derivatives?" are frequently encountered, reflecting the broader interest in its applications. By incorporating these long-tail keywords, this article aims to provide valuable insights while enhancing search engine visibility.

Market trends indicate a rising demand for 5-(2-fluoro-3-methoxyphenyl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine, driven by advancements in precision medicine and green chemistry. Pharmaceutical companies and research institutions are investing heavily in fluorinated compounds, recognizing their potential to address unmet medical needs. Additionally, the push for environmentally friendly synthesis methods has spurred innovation in producing such compounds with minimal waste and energy consumption.

In summary, CAS No. 2172456-03-8 represents a promising compound at the intersection of pharmaceuticals and material science. Its unique structural features and versatile applications make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the next generation of therapeutic and technological advancements.